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Compound of Interest

Compound Name: 5-Amino-3,4-dimethylisoxazole

Cat. No.: B017700 Get Quote

A critical point of clarification is necessary before proceeding. The abbreviated term "3,4-DMAI"

does not correspond to a single, readily identifiable chemical compound in standard chemical

literature. Scientific precision is paramount in research and development, and ambiguity in

chemical nomenclature can lead to significant errors in experimental design and execution.

Our initial research has identified several distinct compounds that could potentially be

misidentified as "3,4-DMAI" due to similarities in their names or acronyms. These include:

3,4-Dimethoxyamphetamine (3,4-DMA): A substituted amphetamine.

3,4-Dimethoxy-N-methylamphetamine (DMMA): A derivative of 3,4-DMA.

Dimethylammonium Iodide (DMAI): A salt used in the fabrication of perovskite solar cells.

3,4-Diaminofurazan (DAF): A precursor for energetic materials.

3,4-Dimethylpyrazole Phosphate (DMPP): A nitrification inhibitor used in agriculture.

Each of these compounds has a unique chemical structure, and therefore, entirely different

synthesis and purification protocols. To provide you with accurate and useful technical

guidance, we require you to specify the full chemical name and, if possible, the CAS number of

the compound you are working with.

Below, we provide a brief overview of the synthesis and purification considerations for some of

the potential candidates to illustrate the importance of this clarification.
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Potential Compound Identification and General
Considerations
To assist you in identifying the correct compound, please review the brief descriptions below.

Once you have confirmed the correct chemical identity, we can provide a detailed technical

support guide with troubleshooting protocols, FAQs, data tables, and visualizations tailored to

your specific needs.

Dimethylammonium Iodide (DMAI)
Chemical Name: Dimethylammonium iodide

CAS Number: 51066-74-1

Primary Application: Used as an additive or precursor in the fabrication of perovskite-based

solar cells to improve crystal phases and morphologies.[1][2][3]

Synthesis Overview: Typically formed from the reaction of dimethylamine and hydroiodic

acid.

Purification: Recrystallization is a common method for purifying DMAI. The choice of solvent

is critical and depends on the impurities present.

3,4-Diaminofurazan (DAF)
Chemical Name: 3,4-Diaminofurazan

Application: An important precursor in the synthesis of furazan-based energetic materials.[4]

Synthesis Overview: Can be prepared from diaminoglyoxime (DAG) through dehydration.[4]

Different methods exist, including those using supported solid alkali or micelle catalysts to

improve yield.[5]

Yield Improvement: One method reports a yield of up to 91.2% using a supported solid alkali

catalyst under optimized conditions (150°C, 4 hours, specific reactant ratios).[5] Another

approach using a micelle catalyst yielded 46.0% at a lower temperature and pressure.[5]
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Purification: Purification methods for DAF would typically involve recrystallization or column

chromatography, depending on the scale and impurity profile.

3,4-Dimethoxyamphetamine (3,4-DMA)
Chemical Name: 1-(3,4-Dimethoxyphenyl)-2-aminopropane

CAS Number: 120-26-3

Classification: A psychoactive substance.

Synthesis and Purification: Due to its controlled status, detailed synthesis and purification

information is not readily available in public scientific literature. The synthesis would likely

involve standard organic chemistry reactions for amine synthesis, and purification would

necessitate techniques like distillation, crystallization, or chromatography.

Next Steps
Please identify the correct full chemical name and/or CAS number for "3,4-DMAI". Once you

provide this crucial information, we will be able to construct a comprehensive technical support

center that includes:

Detailed Troubleshooting Guides: Addressing common issues encountered during synthesis

and purification, such as low yield, impure product, and reaction failures.

Frequently Asked Questions (FAQs): Providing quick answers to common queries.

Quantitative Data Tables: Summarizing reaction conditions, yields, and purity from literature

sources.

Experimental Protocols: Offering step-by-step methodologies for key synthetic and

purification procedures.

Visual Diagrams: Illustrating reaction pathways, experimental workflows, and logical

relationships using Graphviz.

We look forward to your clarification and to assisting you with your research and development

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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